Cas no 1261458-38-1 (2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl)

• Product Name: 2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl
• CAS No: 1261458-38-1
• MF: C₁₅H₉BrF₆O
• MW: 399.125784635544
• CID: 4996853
• Update Time: 2025-06-10

2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H9BrF6O/c16-8-10-7-11(14(17,18)19)3-6-13(10)9-1-4-12(5-2-9)23-15(20,21)22/h1-7H,8H2
• InChI Key： UIETULFKNJCXDK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=CC=1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl

Research Brief on 2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl (CAS: 1261458-38-1) in Chemical and Biomedical Applications

2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl (CAS: 1261458-38-1) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its biphenyl core and trifluoromethyl/trifluoromethoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The unique structural features of 2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl, including its electron-withdrawing groups and bromomethyl functionality, make it a valuable building block for medicinal chemistry. Researchers have leveraged its reactivity to design novel compounds with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent TRK kinase inhibitors, which show promise in treating cancers with NTRK gene fusions.

In addition to its pharmaceutical applications, this compound has also been investigated in material science. Its fluorine-rich structure contributes to improved thermal stability and lipophilicity, making it suitable for developing advanced materials with specific electronic or surface properties. A recent patent application (WO2023056123) highlights its incorporation into liquid crystal compositions for display technologies.

The synthesis and characterization of 2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl have been refined in recent years, with several research groups reporting improved yields and purity through optimized reaction conditions. A 2024 publication in Organic Process Research & Development details a scalable manufacturing process that addresses previous challenges in handling the bromomethyl group's reactivity while maintaining high regioselectivity.

From a safety and regulatory perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023) have provided important data on the compound's environmental persistence and ecotoxicological profile. These findings are informing the development of safer handling protocols and waste management strategies for industrial-scale applications.

Looking forward, the compound's potential extends to emerging areas such as PROTAC (proteolysis targeting chimera) technology, where its structural features could facilitate the design of novel degraders targeting challenging protein targets. Several biotech companies have included derivatives of 2-Bromomethyl-4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl in their preclinical pipelines, suggesting its continued relevance in drug discovery.